Cas no 1447763-50-9 (4-(Carboxy)cyclohexene-1-boronic acid, pinacol ester)

• Product Name: 4-(Carboxy)cyclohexene-1-boronic acid, pinacol ester
• CAS No: 1447763-50-9
• MF: C₁₃H₂₁BO₄
• MW: 252.114444494247
• CID: 4600421
• Update Time: 2024-11-04

4-(Carboxy)cyclohexene-1-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylic acid
• 4-(Carboxy)cyclohexene-1-boronic acid, pinacol ester
• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)CYCLOHEX-3-ENE-1-CARBOXYLIC ACID
• XHC76350
• AT16829
• 4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)CYCLOHEX-3-ENE-1-CARBOXYLIC ACID

• Inchi： 1S/C13H21BO4/c1-12(2)13(3,4)18-14(17-12)10-7-5-9(6-8-10)11(15)16/h7,9H,5-6,8H2,1-4H3,(H,15,16)
• InChI Key： TVALPBGGKJPQPW-UHFFFAOYSA-N
• SMILES： O1B(C2=CCC(C(=O)O)CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Topological Polar Surface Area: 55.8